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Compound of Interest

Compound Name: (-)-Cyclopenol

Cat. No.: B7765546

Application Notes and Protocols for (-)-Cyclopenol: A Review of Available Scientific Literature
Audience: Researchers, scientists, and drug development professionals.

Note on Availability of Data: Extensive searches of publicly available scientific literature have
revealed a significant scarcity of specific data regarding the in vitro and in vivo applications of
(-)-Cyclopenol. While the compound is known and its biosynthesis has been studied, detailed
experimental protocols, quantitative data on its biological effects (e.g., IC50 values), and
elucidated signaling pathways are not readily available in the reviewed literature. This
document summarizes the existing information on (-)-Cyclopenol and related compounds.

Introduction to (-)-Cyclopenol

(-)-Cyclopenol is a benzodiazepine alkaloid metabolite produced by the fungus Penicillium
cyclopium. It is structurally related to cyclopenin, another metabolite from the same fungus. The
biosynthesis of these compounds has been a subject of study, providing context for their
natural occurrence. While many fungal metabolites have been investigated for their bioactive
properties, (-)-Cyclopenol remains largely uncharacterized in terms of its specific biological
activities and potential therapeutic applications.

Biosynthesis of Cyclopenin and Cyclopenol

The biosynthesis of cyclopenin and cyclopenol in Penicillium cyclopium involves a series of
enzymatic reactions. Uric acid has been identified as a metabolite that can stimulate the
expression of the alkaloid biosynthesis pathway in this fungus[1]. The pathway, as described in
the literature, provides a framework for understanding the production of these compounds.
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Below is a simplified representation of the biosynthetic pathway leading to cyclopenin and
cyclopenol.

Biosynthesis of Cyclopenin and Cyclopenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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